Cas no 6279-05-6 (4'-chloro-2-hydroxy-5-methylbenzophenone)

• Product Name: 4'-chloro-2-hydroxy-5-methylbenzophenone
• CAS No: 6279-05-6
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 957900
• PubChem ID: 223485
• Update Time: 2025-04-19

4'-chloro-2-hydroxy-5-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 4'-chloro-2-hydroxy-5-methylbenzophenone
• (4-chlorophenyl)(2-hydroxy-5-methylphenyl)-methanone
• 2-Hydroxy-5-methyl-4'-chlorbenzophenon
• 2-Hydroxy-5-methyl-4'chlorobenzophenone
• 4'-Chlor-2-hydroxy-5-methylbenzophenon
• 4'-Chlor-2-hydroxy-5-methyl-benzophenon
• 4'-chloro-2-hydroxy-5-methyl-benzophenone
• AC1L5CLG
• CHEMBL28108
• CTK5B6044
• NSC11166
• SureCN9211843
• NSC-11166
• GANGXBRARYTWTE-UHFFFAOYSA-N
• DTXSID80279055
• (4-chlorophenyl)-(2-hydroxy-5-methylphenyl)methanone
• 6279-05-6
• (4-Chlorophenyl)(2-hydroxy-5-methylphenyl)methanone
• F50164
• SCHEMBL9211843
• (4-chlorophenyl)-(5-methyl-2-oxidanyl-phenyl)methanone
• A800831

• Inchi： 1S/C14H11ClO2/c1-9-2-7-13(16)12(8-9)14(17)10-3-5-11(15)6-4-10/h2-8,16H,1H3
• InChI Key： GANGXBRARYTWTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C=CC(C)=C1)O)=O

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.58500